Cas no 51335-89-8 (1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one)

1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one structure
51335-89-8 structure
Product Name:1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one
CAS No:51335-89-8
MF:C12H9BrOS
MW:281.168261289597
CID:871397
PubChem ID:4231783
Update Time:2025-04-19

1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(4-bromophenyl)thiophen-2-yl]ethanone
    • 1-[5-(4-bromophenyl)-2-thienyl]Ethanone
    • 1-[5-(4-BROMOPHENYL)THIEN-2-YL]ETHANONE
    • 1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one
    • MDL: MFCD01184548
    • Inchi: 1S/C12H9BrOS/c1-8(14)11-6-7-12(15-11)9-2-4-10(13)5-3-9/h2-7H,1H3
    • InChI Key: RNENYJYSRLPCPQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 279.95577
  • Monoisotopic Mass: 279.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one Pricemore >>

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Enamine
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Enamine
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